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Abstract
This technical guide provides a comprehensive overview of the predicted spectroscopic

characteristics of 2-Amino-5-bromobenzohydrazide. In the absence of direct experimental

data for this specific compound, this document leverages established principles of nuclear

magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS),

supported by data from structurally analogous compounds, to present a robust predictive

analysis. This guide is intended for researchers, scientists, and professionals in drug

development, offering a detailed framework for the identification and characterization of this

and similar molecules.

Introduction: The Structural and Functional
Significance of 2-Amino-5-bromobenzohydrazide
2-Amino-5-bromobenzohydrazide is a multifaceted organic molecule that incorporates

several key functional groups: a bromine-substituted aromatic ring, a primary aromatic amine,

and a hydrazide moiety. This unique combination makes it a valuable intermediate in the

synthesis of a wide range of heterocyclic compounds with potential applications in medicinal

chemistry and materials science. The precise characterization of its molecular structure is
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paramount for its effective utilization in research and development. Spectroscopic techniques

are the cornerstone of such characterization, providing a detailed fingerprint of the molecule's

atomic and electronic environment.

Expertise & Experience: The predictive data and interpretations presented herein are based on

extensive experience in the spectroscopic analysis of aromatic and heterocyclic compounds.

The choice of analogous structures for data comparison is guided by a deep understanding of

how subtle changes in molecular architecture influence spectroscopic outcomes.

Predicted ¹H and ¹³C Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The predicted chemical shifts for 2-Amino-5-bromobenzohydrazide are based on

the analysis of substituent effects on the benzene ring and typical values for hydrazide and

amine protons.

Predicted ¹H NMR Data
Methodology for Prediction: The predicted ¹H NMR chemical shifts are derived from a

composite analysis of known spectra for 2-amino-5-bromobenzoic acid and various

benzohydrazide derivatives. The electron-donating effect of the amino group (-NH₂) and the

electron-withdrawing nature of the hydrazide (-CONHNH₂) and bromo (-Br) substituents are

considered to estimate the chemical shifts of the aromatic protons. The protons of the amine

and hydrazide groups are expected to be broad and their chemical shifts can be influenced by

solvent and concentration.

Table 1: Predicted ¹H NMR Chemical Shifts for 2-Amino-5-bromobenzohydrazide
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Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Notes

H-3 ~6.8 - 7.0 d ~8.5
Ortho-coupling to

H-4

H-4 ~7.2 - 7.4 dd ~8.5, ~2.5

Ortho-coupling to

H-3, meta-

coupling to H-6

H-6 ~7.5 - 7.7 d ~2.5
Meta-coupling to

H-4

-NH₂ (aromatic) ~4.5 - 5.5 br s -

Broad signal,

exchangeable

with D₂O

-NH (hydrazide) ~9.0 - 9.5 br s -

Broad signal,

exchangeable

with D₂O

-NH₂ (hydrazide) ~4.0 - 4.5 br s -

Broad signal,

exchangeable

with D₂O

Causality Behind Experimental Choices: When acquiring an experimental spectrum, the choice

of a deuterated solvent such as DMSO-d₆ is often preferred for aromatic hydrazides due to its

ability to solubilize the compound and slow down the exchange of labile N-H protons, leading to

sharper signals for these groups. The addition of a small amount of D₂O would be a

confirmatory experiment, causing the disappearance of the -NH and -NH₂ signals.[1][2]

Predicted ¹³C NMR Data
Methodology for Prediction: The predicted ¹³C NMR chemical shifts are estimated by

considering the additive effects of the amino, bromo, and benzohydrazide substituents on the

benzene ring. Standard chemical shift values for aromatic carbons and carbonyl groups in

similar environments provide the basis for these predictions.
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Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Amino-5-bromobenzohydrazide

Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Notes

C=O ~165 - 170
Typical range for a hydrazide

carbonyl carbon.

C-1 ~120 - 125
Carbon bearing the -

CONHNH₂ group.

C-2 ~145 - 150
Carbon bearing the -NH₂

group.

C-3 ~115 - 120

C-4 ~130 - 135

C-5 ~110 - 115 Carbon bearing the -Br group.

C-6 ~130 - 135

Trustworthiness: The predicted NMR data provides a self-validating system. The number of

signals in both the ¹H and ¹³C spectra should correspond to the number of chemically non-

equivalent protons and carbons in the molecule. Furthermore, the splitting patterns in the ¹H

NMR spectrum must be consistent with the predicted neighboring protons.

Predicted Infrared (IR) Spectroscopy
IR spectroscopy is an invaluable technique for identifying the functional groups present in a

molecule by detecting their characteristic vibrational frequencies.

Methodology for Prediction: The predicted IR absorption bands are based on the known

vibrational frequencies of aromatic amines, amides (specifically hydrazides), and C-Br bonds.

The presence of multiple N-H bonds is expected to give rise to distinct stretching vibrations.

Table 3: Predicted Key IR Absorption Bands for 2-Amino-5-bromobenzohydrazide
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Functional Group
Predicted
Wavenumber
(cm⁻¹)

Intensity Notes

N-H Stretch (aromatic

NH₂)
~3450 - 3350 Medium

Two bands expected

for the asymmetric

and symmetric

stretching of the

primary amine.[1][2][3]

[4]

N-H Stretch

(hydrazide NH, NH₂)
~3300 - 3200 Medium

Overlapping bands

from the hydrazide

group.[5]

C=O Stretch

(hydrazide)
~1650 - 1630 Strong

The carbonyl stretch

is a very characteristic

and strong absorption.

[4]

N-H Bend (amine and

hydrazide)
~1620 - 1580 Medium

C=C Stretch

(aromatic)
~1600 - 1450 Medium-Weak

Multiple bands are

expected in this

region.[6]

C-N Stretch ~1350 - 1250 Medium [3]

C-Br Stretch ~600 - 500 Medium-Strong

Authoritative Grounding: The interpretation of IR spectra is grounded in well-established

correlation tables that link specific vibrational modes to functional groups. The predicted values

are consistent with these established ranges and data from similar compounds.

Predicted Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is crucial for confirming its identity and elucidating its structure.
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Methodology for Prediction: The predicted mass spectrum is based on the expected ionization

and fragmentation pathways for aromatic hydrazides. The presence of bromine, with its two

stable isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), will result in a characteristic M+2

isotopic pattern for the molecular ion and any bromine-containing fragments.

Predicted Molecular Ion:

[M]⁺˙: m/z = 231 (with ⁷⁹Br)

[M+2]⁺˙: m/z = 233 (with ⁸¹Br)

Predicted Fragmentation Pattern:

The fragmentation of 2-Amino-5-bromobenzohydrazide is expected to proceed through

several key pathways:

Alpha-cleavage: Cleavage of the N-N bond in the hydrazide moiety is a common

fragmentation pathway.

Loss of small molecules: Neutral losses of molecules like NH₃, H₂N-NH, and CO are

anticipated.

Cleavage of the aromatic ring: Fragmentation of the substituted benzene ring can also occur.

Table 4: Predicted Key Fragments in the Mass Spectrum of 2-Amino-5-
bromobenzohydrazide

m/z (for ⁷⁹Br) m/z (for ⁸¹Br) Proposed Fragment Ion

200 202 [M - NHNH₂]⁺

184 186 [M - CONHNH₂]⁺

156 158 [C₆H₄Br]⁺

105 -
[C₆H₄NH₂CO]⁺ (loss of Br and

NHNH₂)

76 - [C₆H₄]⁺
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Visualization of Fragmentation:

[C₇H₈BrN₃O]⁺˙
m/z 231/233

[C₇H₅BrN₂O]⁺
m/z 200/202- •NHNH₂

[C₆H₅BrN]⁺˙
m/z 184/186

- •CONHNH₂

[C₆H₄Br]⁺
m/z 156/158

- HCN

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways of 2-Amino-5-bromobenzohydrazide.

Experimental Protocols
While experimental data for the title compound is not available, the following protocols outline

the standard procedures for acquiring the spectroscopic data discussed in this guide.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a

suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD) in a 5 mm NMR tube.

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal resolution.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters: pulse angle of 30-45 degrees, relaxation delay of 1-2 seconds, and

acquisition of 16-32 scans.
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Process the data with Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical parameters: pulse angle of 45-90 degrees, relaxation delay of 2-5 seconds, and

acquisition of a sufficient number of scans for good signal-to-noise (e.g., 1024 or more).

Process the data similarly to the ¹H spectrum.

IR Spectroscopy
Sample Preparation (ATR):

Place a small amount of the solid sample directly onto the crystal of an Attenuated Total

Reflectance (ATR) accessory.

Apply pressure to ensure good contact between the sample and the crystal.

Sample Preparation (KBr Pellet):

Grind a small amount of the sample with dry potassium bromide (KBr) powder in a mortar

and pestle.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Record a background spectrum of the empty ATR crystal or a pure KBr pellet and subtract

it from the sample spectrum.

Mass Spectrometry
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Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion

probe (for solids) or after separation by gas chromatography (GC-MS) or liquid

chromatography (LC-MS).

Ionization: Use Electron Ionization (EI) at 70 eV to induce fragmentation.

Mass Analysis: Scan a suitable mass range (e.g., m/z 50-500) using a quadrupole, time-of-

flight (TOF), or magnetic sector mass analyzer.

Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and

major fragment ions.

Conclusion
This technical guide provides a detailed, albeit predictive, spectroscopic analysis of 2-Amino-5-
bromobenzohydrazide. The presented ¹H NMR, ¹³C NMR, IR, and MS data, derived from

established principles and data from analogous compounds, offer a robust framework for the

characterization of this important synthetic intermediate. The outlined experimental protocols

provide a clear methodology for obtaining empirical data, which can then be compared against

the predictions made in this guide to confirm the structure and purity of the synthesized

compound.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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